Cas no 347838-12-4 ((3,4-Difluorothiophene-2,5-diyl)bis(trimethylsilane))

(3,4-Difluorothiophene-2,5-diyl)bis(trimethylsilane) structure

347838-12-4 structure

Product Name:(3,4-Difluorothiophene-2,5-diyl)bis(trimethylsilane)

CAS No:347838-12-4

MF:C₁₀H₁₈F₂SSi₂

MW:264.482730388641

MDL:MFCD11036246

CID:852930

PubChem ID:87560583

Update Time:2025-04-19

(3,4-Difluorothiophene-2,5-diyl)bis(trimethylsilane) Chemical and Physical Properties

Names and Identifiers

- 3,4-Difluoro-2,5-bis(trimethylsilyl)thiophene
- (3,4-difluoro-5-trimethylsilylthiophen-2-yl)-trimethylsilane
- 2,5-Ditrimethylsilyl-3,4-difluorothiophene
- (3,4-DIFLUOROTHIOPHENE-2,5-DIYL)BIS(TRIMETHYLSILANE)
- D3701
- 2,5-bis(trimethylsilyl)-3,4-difluorothiophene
- 3,4-difluoro-2,5-bis(trimethylsilyl)-thiophene
- (3,4-Difluorothiene-2,5-diyl)bis(trimethylsilane)
- SCHEMBL5085661
- [3,4-DIFLUORO-5-(TRIMETHYLSILYL)THIOPHEN-2-YL]TRIMETHYLSILANE
- E10122
- MFCD11036246
- BIIDYHMAKPKADL-UHFFFAOYSA-N
- DTXSID30659808
- AKOS015854300
- DB-261914
- 347838-12-4
- (3,4-Difluoro-5-trimethylsilyl-2-thienyl)trimethylsilane
- (3,4-Difluorothiophene-2,5-diyl)bis(trimethylsilane)
- MDL： MFCD11036246
- Inchi： 1S/C10H18F2SSi2/c1-14(2,3)9-7(11)8(12)10(13-9)15(4,5)6/h1-6H3
- InChI Key： BIIDYHMAKPKADL-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=C1[Si](C)(C)C)F)F)[Si](C)(C)C

Computed Properties

Exact Mass: 264.06400
Monoisotopic Mass: 264.06358114g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 28.2

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 98°C/8mmHg(lit.)
Flash Point: 72.0±27.3 °C
Refractive Index: 1.4720-1.4770
PSA: 28.24000
LogP: 3.11670
Vapor Pressure: 0.6±0.4 mmHg at 25°C

(3,4-Difluorothiophene-2,5-diyl)bis(trimethylsilane) Security Information

Prompt：warning
Signal Word：warning
Hazard Statement： H227
Warning Statement： P210-P280-P403+P235-P501
Safety Instruction： H227
Storage Condition：0-10°C

(3,4-Difluorothiophene-2,5-diyl)bis(trimethylsilane) Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(3,4-Difluorothiophene-2,5-diyl)bis(trimethylsilane) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D155958-1G	(3,4-Difluorothiophene-2,5-diyl)bis(trimethylsilane)	347838-12-4	95%	1g	¥2199.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D155958-200mg	3,4-Difluoro-2,5-bis(trimethylsilyl)thiophene	347838-12-4	>95.0%(GC)	200mg	￥749.00	2021-05-24
abcr	AB261449-1 g	3,4-Difluoro-2,5-bis(trimethylsilyl)thiophene, 95%; .	347838-12-4	95%	1g	€421.60	2023-04-27
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D869090-200mg	3,4-Difluoro-2,5-bis(trimethylsilyl)thiophene	347838-12-4	95%	200mg	954.90	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D3701-1g	(3,4-Difluorothiophene-2,5-diyl)bis(trimethylsilane)	347838-12-4	95.0%(GC)	1g	￥2190.0	2022-05-30
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D3701-1G	3,4-Difluoro-2,5-bis(trimethylsilyl)thiophene	347838-12-4	>95.0%(GC)	1g	¥2050.00	2024-04-16
Chemenu	CM138417-250mg	(3,4-difluorothiophene-2,5-diyl)bis(trimethylsilane)	347838-12-4	97%	250mg	$304	2023-01-19
Chemenu	CM138417-1g	(3,4-difluorothiophene-2,5-diyl)bis(trimethylsilane)	347838-12-4	97%	1g	$960	2023-01-19
TRC	D452185-10mg	(3,4-Difluorothiophene-2,5-diyl)bis(trimethylsilane)	347838-12-4		10mg	$ 50.00	2022-06-05
TRC	D452185-50mg	(3,4-Difluorothiophene-2,5-diyl)bis(trimethylsilane)	347838-12-4		50mg	$ 115.00	2022-06-05

(3,4-Difluorothiophene-2,5-diyl)bis(trimethylsilane) Production Method

(3,4-Difluorothiophene-2,5-diyl)bis(trimethylsilane) Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:347838-12-4)3,4-Difluoro-2,5-bis(trimethylsilyl)thiophene

Order Number:sfd4692

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

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